Cas no 806615-12-3 (1,3-dimethylcyclobutane-1-carboxylic acid)

• Product Name: 1,3-dimethylcyclobutane-1-carboxylic acid
• CAS No: 806615-12-3
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD26381345
• CID: 4659381
• PubChem ID: 53978148
• Update Time: 2025-06-30

1,3-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-cyclobutanecarboxylic acid
• 1,3-dimethylcyclobutane-1-carboxylic acid

• MDL： MFCD26381345
• Inchi： 1S/C7H12O2/c1-5-3-7(2,4-5)6(8)9/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： BUHKJHMRUNVSED-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Additional information on 1,3-dimethylcyclobutane-1-carboxylic acid

Recent Advances in the Study of 1,3-Dimethylcyclobutane-1-carboxylic Acid (CAS: 806615-12-3) in Chemical Biology and Pharmaceutical Research

The compound 1,3-dimethylcyclobutane-1-carboxylic acid (CAS: 806615-12-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on elucidating its synthesis, biological activity, and potential therapeutic applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of research involving 1,3-dimethylcyclobutane-1-carboxylic acid is its role as a building block in the synthesis of novel pharmaceutical compounds. The rigid cyclobutane ring structure provides a stable scaffold that can be functionalized to enhance binding affinity and selectivity toward biological targets. Recent publications have highlighted its utility in the development of enzyme inhibitors, receptor modulators, and other bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of protease inhibitors, showcasing its versatility in drug design.

In addition to its pharmaceutical applications, 1,3-dimethylcyclobutane-1-carboxylic acid has also been investigated for its potential in material science. Its unique chemical properties, such as its stability and ability to form hydrogen bonds, make it a candidate for the development of advanced polymers and coatings. A recent report in ACS Applied Materials & Interfaces explored its use in creating biocompatible materials with enhanced mechanical properties, opening new avenues for its application in medical devices and tissue engineering.

The synthesis of 1,3-dimethylcyclobutane-1-carboxylic acid has also been a focal point of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. A study in Organic Letters detailed a novel catalytic approach that significantly reduces the number of steps required for its synthesis, while maintaining high yields and purity. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Despite these advancements, challenges remain in the full exploitation of 1,3-dimethylcyclobutane-1-carboxylic acid. Issues such as scalability, cost-effectiveness, and the need for further biological evaluation must be addressed to fully realize its potential. Ongoing research is focused on overcoming these hurdles, with several collaborative efforts between academia and industry aimed at optimizing its synthesis and application.

In conclusion, 1,3-dimethylcyclobutane-1-carboxylic acid (CAS: 806615-12-3) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural properties and broad applicability make it a valuable tool for drug discovery and material science. Continued research and development efforts are expected to uncover new uses and improve existing methodologies, further solidifying its importance in the scientific community.